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The table below summarizes the available solubility information for diethyl phosphate. Please note that

most entries provide qualitative descriptions rather than precise quantitative data.

Solvent Solubility

Notes / Quantitative Data

DMSO Soluble [1] [2]

Methanol Slightly soluble
[3]

Chloroform  Slightly soluble
[3]

Water Slightly soluble
[4] [5]

100 mg/mL (648.93 mM) [1]; 60 mg/mL (389.36 mM) [2].

Sonication is recommended [2].

Information is qualitative [3].

Information is qualitative [3].

Information is qualitative [4] [5].

Experimental Protocols for Solubility Determination

The search results do not contain detailed stand-alone protocols for classical solubility experiments.

However, the methodologies described for preparing stock solutions in biological research provide a relevant
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and practical experimental workflow, which can be visualized as follows:

—

(Weigh precise amount of solicD

'

(Select solvent (e.g., DMSO))

'

(Add solvent to Vial)

Cloudy/Precipitate

Check for clarity

Clear

Clear solution ready for use

Click to download full resolution via product page

Experimental workflow for preparing a stock solution of Diethyl Phosphate

The key steps in this protocol are:
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e Preparation: Begin by obtaining a pure sample of diethyl phosphate, which is a liquid at room
temperature [3].

e Weighing: For reproducible results, accurately weigh the mass of diethyl phosphate. \When working
with a liquid, this may involve using a micro-syringe if high precision is required.

¢ Solvent Addition: Add a precisely measured volume of the chosen anhydrous solvent to the vial.
DMSO is hygroscopic, so use a freshly opened container to avoid water contamination, which can
affect solubility [1].

e Mixing and Solubilization: Securely cap the vial and mix the contents thoroughly. The search results
specifically recommend using sonication to aid in dissolving diethyl phosphate in DMSO [2]. Vortex
mixing can also be used.

¢ Visual Inspection: After mixing, visually inspect the solution against a bright background. A clear
solution without cloudiness or undissolved particles indicates successful preparation. If the
solution is not clear, further sonication or the addition of more solvent may be required.

Handling and Safety Information

For researchers working with this compound, please note the following safety information:

e Hazards: Diethyl phosphate is classified as a corrosive liquid. It causes severe skin burns and
eye damage [4] [5].

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective gloves,
protective clothing, and eye protection [4] [5].

e Storage: The compound is moisture-sensitive and should be stored sealed in a dry environment.
Recommended storage temperatures are between 2-8°C [3].

Key Insights for Researchers

¢ Primary Solvent: DMSO is the most consistently reported and effective solvent for preparing
concentrated stock solutions of diethyl phosphate in a laboratory setting [1] [2].

e Data Gap: There is a notable lack of quantitative solubility data (e.g., mg/mL or molar concentration)
for common laboratory solvents like ethanol, acetone, ethyl acetate, and hexane in the provided
search results.

¢ Handling is Key: Given its corrosive nature and sensitivity to moisture, careful handling and storage
are crucial for obtaining reliable and reproducible experimental results.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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